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Compound of Interest

Compound Name: 3-Dimethylaminopropylamine

Cat. No.: B130723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties

of 3-Dimethylaminopropylamine (DMAPA). The information is presented in a structured

format to facilitate easy access and comparison of data for research and development

purposes.

Core Thermochemical Properties
3-Dimethylaminopropylamine (DMAPA), a versatile diamine, is utilized in the synthesis of

various compounds, including surfactants and epoxy resin hardeners. A thorough

understanding of its thermochemical properties is essential for process design, safety analysis,

and reaction modeling.

The key thermochemical data for DMAPA are summarized in the table below. These values

represent the standard state conditions (298.15 K and 1 atm).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b130723?utm_src=pdf-interest
https://www.benchchem.com/product/b130723?utm_src=pdf-body
https://www.benchchem.com/product/b130723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units

Standard Molar Enthalpy of

Formation (ΔfH⦵298)
-76.9 kJ·mol⁻¹

Standard Molar Entropy

(S⦵298)
323.0 J·K⁻¹·mol⁻¹

Heat Capacity (C) 255.7 J·K⁻¹·mol⁻¹

Standard Enthalpy of

Combustion (ΔcH⦵298)
-3895.5 to -3887.5 MJ·mol⁻¹

Note: The data presented is compiled from publicly available sources. The original

experimental details for the determination of these specific values were not found in the cited

literature. The experimental protocols outlined in this guide are general methods for such

determinations.

Experimental Protocols
The determination of the thermochemical properties of organic compounds like DMAPA

involves precise calorimetric and analytical techniques. The following are detailed

methodologies for the key experiments.

2.1 Determination of the Enthalpy of Combustion using Bomb Calorimetry

The standard enthalpy of combustion of a liquid organic compound such as 3-
Dimethylaminopropylamine can be determined using an isoperibol bomb calorimeter.

Principle: A known mass of the sample is completely combusted in a high-pressure oxygen

environment within a sealed container (the "bomb"). The heat released by the combustion

reaction is absorbed by the surrounding water bath, and the temperature change of the water is

measured.

Apparatus:

Isoperibol bomb calorimeter
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Oxygen cylinder with pressure regulator

Crucible (platinum or stainless steel)

Firing wire (e.g., platinum or nichrome)

Pellet press (for solid samples, not required for liquid DMAPA)

High-precision thermometer or temperature probe

Balance (accurate to at least 0.1 mg)

Procedure:

Calibration: The calorimeter is calibrated by combusting a known mass of a standard

substance with a certified enthalpy of combustion, typically benzoic acid. This determines the

heat capacity of the calorimeter system.

Sample Preparation: A precisely weighed sample of liquid DMAPA (typically 0.5 - 1.0 g) is

placed in the crucible. A cotton thread or a piece of filter paper of known mass and heat of

combustion may be used to aid in the ignition of the liquid.

Assembly: The crucible is placed in the bomb, and the firing wire is connected to the

electrodes, ensuring it is in contact with the sample or the ignition aid.

Pressurization: The bomb is sealed and purged with a small amount of oxygen before being

filled with high-purity oxygen to a pressure of approximately 30 atm.

Calorimetry: The bomb is submerged in a known mass of water in the calorimeter's insulated

bucket. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The initial temperature is recorded. The sample is then ignited

by passing an electric current through the firing wire. The temperature of the water is

recorded at regular intervals until a maximum temperature is reached and the system begins

to cool.

Analysis: The corrected temperature rise is determined by accounting for heat exchange with

the surroundings. The heat of combustion is calculated using the heat capacity of the
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calorimeter and the temperature change. Corrections are made for the heat of formation of

nitric acid (from the nitrogen in the sample) and sulfuric acid (if sulfur is present), and for the

heat of combustion of the firing wire and any ignition aids.

2.2 Determination of Heat Capacity using Differential Scanning Calorimetry (DSC)

The specific heat capacity of liquid DMAPA can be measured using a differential scanning

calorimeter.

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. By comparing the heat flow to the sample with that of a known

standard, the heat capacity can be determined.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed sample pans (e.g., aluminum)

Reference material with a known heat capacity (e.g., sapphire)

Balance (accurate to at least 0.01 mg)

Procedure:

Baseline Calibration: An initial DSC scan is performed with empty sample and reference

pans to establish the baseline heat flow.

Standard Calibration: A known mass of a standard material (e.g., sapphire) is placed in the

sample pan, and a DSC scan is performed over the desired temperature range. This allows

for the calibration of the instrument's heat flow signal.

Sample Measurement: A known mass of liquid DMAPA is hermetically sealed in a sample

pan. The sample is then subjected to the same temperature program as the baseline and

standard scans.

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

specific heat capacity (Cp) is calculated using the following equation: Cp(sample) = (Heat
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Flow(sample) / Mass(sample)) * (Mass(standard) / Heat Flow(standard)) * Cp(standard)

2.3 Determination of Standard Molar Entropy

The standard molar entropy of a substance is typically determined from heat capacity data

measured down to very low temperatures, often approaching absolute zero.

Principle: The third law of thermodynamics states that the entropy of a perfect crystal at

absolute zero is zero. By measuring the heat capacity of the substance from near 0 K up to the

standard temperature (298.15 K) and accounting for the entropy changes during any phase

transitions, the standard molar entropy can be calculated.

Apparatus:

Adiabatic calorimeter capable of low-temperature measurements

Cryostat (for maintaining low temperatures)

High-precision temperature and energy input measurement devices

Procedure:

Low-Temperature Heat Capacity Measurement: The heat capacity of a solid sample of

DMAPA is measured as a function of temperature from as low a temperature as possible

(e.g., using liquid helium) up to its melting point.

Enthalpy of Fusion Measurement: The enthalpy of fusion (melting) is measured at the

melting point.

Liquid-Phase Heat Capacity Measurement: The heat capacity of the liquid DMAPA is

measured from its melting point up to 298.15 K.

Entropy Calculation: The standard molar entropy (S⦵298) is calculated by integrating the

heat capacity data and adding the entropy of fusion: S⦵298 = ∫(Cp(solid)/T)dT from 0 to Tm

+ ΔHfus/Tm + ∫(Cp(liquid)/T)dT from Tm to 298.15 K where Tm is the melting temperature

and ΔHfus is the enthalpy of fusion.
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Visualizations
Experimental Workflow for Enthalpy of Combustion Determination

The following diagram illustrates the logical workflow for the experimental determination of the

enthalpy of combustion of 3-Dimethylaminopropylamine using bomb calorimetry.
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Caption: Workflow for Enthalpy of Combustion Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b130723?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 3-Dimethylaminopropylamine

The industrial synthesis of DMAPA typically involves a two-step process starting from

dimethylamine and acrylonitrile.

Dimethylamine

3-Dimethylaminopropionitrile

Michael Addition

Acrylonitrile

3-Dimethylaminopropylamine
(DMAPA)

Hydrogenation

Click to download full resolution via product page

Caption: Synthesis Pathway of 3-Dimethylaminopropylamine.

To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 3-Dimethylaminopropylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130723#thermochemical-properties-of-3-
dimethylaminopropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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